Cas no 2905-26-2 (3-tert-butylbenzene-1-sulfonyl chloride)

• Product Name: 3-tert-butylbenzene-1-sulfonyl chloride
• CAS No: 2905-26-2
• MF: C₁₀H₁₃ClO₂S
• MW: 232.727020978928
• MDL: MFCD03789234
• CID: 821581
• PubChem ID: 2757247
• Update Time: 2025-04-19

3-tert-butylbenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-(tert-Butyl)benzene-1-sulfonyl chloride
• 3-tert-Butyl benzenesulfonyl chloride
• 3-TERT-BUTYL BENZENESULFONYL CHLORIDE, TECH
• 3-(2-Methyl-2-propanyl)benzenesulfonyl chloride
• Benzenesulfonyl chloride, 3-(1,1-dimethylethyl)-
• 3-tert-butylbenzene-1-sulfonyl chloride
• 2905-26-2
• 3-(1,1-dimethylethyl)benzenesulfonyl chloride
• AS-33211
• WZQSQOIYTVCFMP-UHFFFAOYSA-N
• SCHEMBL2217011
• AKOS006223660
• DTXSID60373787
• J-017373
• 3-tert-butyl benzenesulfonyl chloride, AldrichCPR
• EN300-1990313
• CS-0154910
• 3-tert-butylphenylsulphonyl chloride
• 3-(tert-Buty)benzenesulfonyl chloride
• MFCD03789234
• 3-(1,1-dimethylethyl)-phenylsulfonyl chloride
• 3-tert-butylbenzenesulfonyl Chloride

• MDL： MFCD03789234
• Inchi： 1S/C10H13ClO2S/c1-10(2,3)8-5-4-6-9(7-8)14(11,12)13/h4-7H,1-3H3
• InChI Key： WZQSQOIYTVCFMP-UHFFFAOYSA-N
• SMILES： ClS(C1=CC=CC(=C1)C(C)(C)C)(=O)=O

Computed Properties

• Exact Mass: 232.03259
• Monoisotopic Mass: 232.032
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.5A^2

Experimental Properties

• Density: 1.207
• Boiling Point: 301.9°C at 760 mmHg
• Flash Point: 136.4°C
• Refractive Index: 1.523
• PSA: 34.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides